Cas no 1482984-83-7 (3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol
• CAS No: 1482984-83-7
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6177380
• PubChem ID: 65988254
• Update Time: 2025-07-17

3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol
• AKOS015330327
• 1482984-83-7
• CS-0354396
• EN300-1854559

• Inchi： 1S/C11H13F2NO/c12-7-1-2-9(10(13)3-7)11(6-14)4-8(15)5-11/h1-3,8,15H,4-6,14H2
• InChI Key： FYAAZIHFCPAAIH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CN)CC(C1)O)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol (CAS No. 1482984-83-7)

3-(Aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol, with the CAS number 1482984-83-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutane ring structure and the presence of an aminomethyl and 2,4-difluorophenyl substituent, which contribute to its distinct chemical and biological properties.

The synthesis of 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol typically involves multi-step processes, including the formation of the cyclobutane ring and the introduction of the functional groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it increasingly accessible for research and development purposes.

In terms of its physical properties, 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol is a solid at room temperature with a melting point ranging from 105 to 107°C. It is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol has also shown potential as an anti-inflammatory agent. Preclinical studies have indicated that it can effectively reduce inflammation in animal models, suggesting its potential therapeutic applications in inflammatory diseases such as arthritis and colitis.

The pharmacokinetic profile of 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol has been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol has also been explored as a tool compound in chemical biology research. Its unique structure and functional groups make it a valuable probe for studying protein-protein interactions and signaling pathways. Researchers have used this compound to gain insights into the mechanisms underlying various biological processes and diseases.

In conclusion, 3-(aminomethyl)-3-(2,4-difluorophenyl)cyclobutan-1-ol (CAS No. 1482984-83-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in the field of drug discovery.